Cas no 1706452-40-5 (N-(2-Amino-4-chloro-benzothiazol-6-yl)-2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide)

• Product Name: N-(2-Amino-4-chloro-benzothiazol-6-yl)-2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide
• CAS No: 1706452-40-5
• MF: C₁₇H₁₅BrClN₃O₂S
• MW: 440.741900682449
• CID: 5152014
• Update Time: 2025-07-19

N-(2-Amino-4-chloro-benzothiazol-6-yl)-2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-4-chloro-benzothiazol-6-yl)-2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide

• Inchi： 1S/C17H15BrClN3O2S/c1-8-3-9(2)16(11(18)4-8)24-7-14(23)21-10-5-12(19)15-13(6-10)25-17(20)22-15/h3-6H,7H2,1-2H3,(H2,20,22)(H,21,23)
• InChI Key： VFWZREUPPNVKSR-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC(N)=NC2=C(Cl)C=1)(=O)COC1=C(C)C=C(C)C=C1Br

Additional information on N-(2-Amino-4-chloro-benzothiazol-6-yl)-2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide

Introduction to N-(2-Amino-4-chloro-benzothiazol-6-yl)-2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide (CAS No. 1706452-40-5)

N-(2-Amino-4-chloro-benzothiazol-6-yl)-2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1706452-40-5, this compound represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for its potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including amino, chloro, bromo, and phenoxy substituents. These groups contribute to the compound's unique chemical properties, which are essential for its interaction with biological targets. Specifically, the benzothiazole core is a well-known pharmacophore in medicinal chemistry, often found in drugs with anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been a growing interest in developing novel derivatives of benzothiazole-based compounds due to their demonstrated efficacy in various therapeutic contexts. The presence of both amino and chloro groups in the benzothiazole ring enhances the compound's reactivity and binding affinity to biological receptors. This has led to extensive research into its potential as an intermediate in the synthesis of more complex pharmaceutical agents.

The 2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide moiety further complicates the compound's structure, adding layers of functionality that can influence its pharmacokinetic and pharmacodynamic profiles. The bromine atoms, in particular, are known to increase the lipophilicity of the molecule, which can be advantageous for drug delivery systems that require better membrane penetration. Meanwhile, the dimethyl substitution on the phenyl ring enhances stability and reduces metabolic degradation.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of benzothiazole have shown promise in treating neurological disorders, infectious diseases, and even certain types of cancer. The specific combination of substituents in N-(2-Amino-4-chloro-benzothiazol-6-yl)-2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide suggests that it may exhibit similar benefits while potentially offering improved selectivity and reduced side effects compared to existing treatments.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The complexity of its synthesis underscores the expertise required to produce it on an industrial scale.

Evaluation of N-(2-Amino-4-chloro-benzothiazol-6-yl)-2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide has been conducted through both in vitro and in vivo studies. In vitro assays have revealed interesting interactions with various biological targets, including enzymes and receptors implicated in disease pathways. These preliminary findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

In vivo studies have provided additional insights into the compound's pharmacological profile. Animal models have shown that it exhibits favorable pharmacokinetic properties, including reasonable bioavailability and tissue distribution. Moreover, preliminary toxicity studies suggest that it is well-tolerated at doses relevant to therapeutic use. These results are encouraging for the continued development of this compound as a lead candidate for new drugs.

The future direction of research on N-(2-Amino-4-chloro-benzothiazol-6-yl)-2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide includes optimizing its chemical structure for improved efficacy and safety. This may involve modifying substituent positions or introducing new functional groups to enhance binding affinity or metabolic stability. Additionally, exploring novel delivery systems could further enhance its therapeutic potential by improving bioavailability or targeting specific tissues.

The integration of computational chemistry techniques has also become increasingly important in the study of this compound. Molecular modeling and simulations can provide valuable insights into its interactions with biological targets at an atomic level. These computational approaches complement experimental data by predicting binding affinities and identifying potential structural modifications that could enhance drug-like properties.

In conclusion, N-(2-Amino-4-chloro-benzothiazol-6-yl)-2-(2-bromo-4,6-dimethyl-phenoxy)-acetamide(CAS No. 1706452-40-5) represents a promising candidate for pharmaceutical development due to its unique chemical structure and demonstrated biological activity. Ongoing research continues to uncover new possibilities for its therapeutic applications across multiple disease areas. As our understanding of its properties grows，so too does our confidence in its potential to contribute to advancements in medicine.